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Compound of Interest

Compound Name: cis-Methylisoeugenol

Cat. No.: B143332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of cis-Methylisoeugenol (CAS 6380-

24-1), a naturally occurring phenylpropanoid. While research specifically on the cis-isomer is

limited, this document compiles available data on its chemical and physical properties, natural

occurrence, and toxicological profile. To provide a broader context for its potential biological

activities, this guide also extensively reviews the known pharmacology, mechanisms of action,

and relevant signaling pathways of its close structural relatives, including the trans-isomer,

isoeugenol, and eugenol. This guide aims to serve as a foundational resource for researchers

and drug development professionals interested in the therapeutic potential of this class of

compounds, highlighting areas where further investigation is critically needed.

Chemical and Physical Properties
cis-Methylisoeugenol, also known as (Z)-1,2-dimethoxy-4-(1-propenyl)benzene, is a

phenylpropanoid with the molecular formula C₁₁H₁₄O₂ and a molecular weight of 178.23 g/mol .

[1][2] It is characterized by a propenyl group in the cis or 'Z' configuration attached to a

dimethoxybenzene ring.

Table 1: Physicochemical Properties of cis-Methylisoeugenol
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Property Value Unit Reference(s)

CAS Number 6380-24-1 - [1]

Molecular Formula C₁₁H₁₄O₂ - [1]

Molecular Weight 178.23 g/mol [1]

Appearance
Colorless to pale

yellow liquid
- [3]

Odor
Delicate, clove-

carnation aroma
- [3]

Density 1.0 ± 0.1 g/cm³ [3]

Boiling Point 270.5 °C [3]

Melting Point 70 °C [3]

Flash Point 104.5 ± 21.3 °C [3]

Refractive Index 1.534 - [3]

Water Solubility

Insoluble in glycerine

and propylene glycol;

soluble in most fixed

oils.

- [3]

XLogP3 3.05 - [3]

Synthesis and Purification
While a detailed, validated protocol for the specific synthesis and purification of high-purity cis-
Methylisoeugenol is not readily available in the published literature, a general methodology

can be proposed based on the synthesis of isoeugenol methyl ether and the separation of its

isomers.

Proposed Synthesis Workflow
A one-step synthesis of isoeugenol methyl ether can be achieved from eugenol using dimethyl

carbonate (DMC) as a green methylating agent and a phase-transfer catalyst (PTC) like PEG-
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800, with potassium carbonate (K₂CO₃) as a base. The reaction involves both O-methylation of

the phenolic hydroxyl group and isomerization of the allyl side chain.

Eugenol

Reaction Vessel
(Heated)

Dimethyl Carbonate (DMC) K₂CO₃ (Base) Phase-Transfer Catalyst (e.g., PEG-800)

Isomerization & Methylation

 Reflux
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Figure 1: Proposed one-step synthesis of methylisoeugenol isomers from eugenol.

Proposed Purification Workflow
The resulting mixture of cis- and trans-methylisoeugenol would require purification to isolate the

cis-isomer. Preparative High-Performance Liquid Chromatography (HPLC) is a suitable

technique for separating geometric isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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